Cas no 104723-30-0 (3-Penten-2-one, 5-(diphenylphosphinyl)-, (E)-)

• Product Name: 3-Penten-2-one, 5-(diphenylphosphinyl)-, (E)-
• CAS No: 104723-30-0
• MF: C₁₇H₁₇O₂P
• MW: 284.289445638657
• CID: 1149192
• PubChem ID: 71333298
• Update Time: 2025-04-20

3-Penten-2-one, 5-(diphenylphosphinyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 5-(diphenylphosphinyl)-, (E)-
• 5-diphenylphosphorylpent-3-en-2-one
• 5-(Diphenylphosphoryl)pent-3-en-2-one
• 104723-30-0
• DTXSID40761582

• Inchi： 1S/C17H17O2P/c1-15(18)9-8-14-20(19,16-10-4-2-5-11-16)17-12-6-3-7-13-17/h2-13H,14H2,1H3
• InChI Key： AUMVRLUSGYOCRA-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC=CC(C)=O)=O

Computed Properties

• Exact Mass: 284.09671
• Monoisotopic Mass: 284.09661678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14